Cas no 38941-41-2 ( )
structure
Product Name:
CAS No:38941-41-2
MF:C7H9FN2O
MW:156.157564878464
CID:924054
PubChem ID:45080726
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRAZOLE, 1-(FLUOROACETYL)-3,5-DIMETHYL-
- DB-267916
- 38941-41-2
- 1-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-fluoroethanone
-
-
- Inchi: 1S/C7H9FN2O/c1-5-3-6(2)10(9-5)7(11)4-8/h3H,4H2,1-2H3
- InChI Key: CYLJQNLMVFMEGK-UHFFFAOYSA-N
- SMILES: FCC(N1C(C)=CC(C)=N1)=O
Computed Properties
- Exact Mass: 156.06989108g/mol
- Monoisotopic Mass: 156.06989108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 34.9Ų
Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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